Cas no 1956381-91-1 (2-(2-Bromo-4-methylphenyl)pyrimidine)

• Product Name: 2-(2-Bromo-4-methylphenyl)pyrimidine
• CAS No: 1956381-91-1
• MF: C₁₁H₉BrN₂
• MW: 249.106561422348
• CID: 4779991
• Update Time: 2025-06-09

2-(2-Bromo-4-methylphenyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-(2-Bromo-4-methylphenyl)pyrimidine

• Inchi： 1S/C11H9BrN2/c1-8-3-4-9(10(12)7-8)11-13-5-2-6-14-11/h2-7H,1H3
• InChI Key： LLJPETBSNOGHSA-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)C=CC=1C1N=CC=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 180
• XLogP3: 2.9
• Topological Polar Surface Area: 25.8

Additional information on 2-(2-Bromo-4-methylphenyl)pyrimidine

Comprehensive Overview of 2-(2-Bromo-4-methylphenyl)pyrimidine (CAS No. 1956381-91-1): Properties, Applications, and Industry Insights

2-(2-Bromo-4-methylphenyl)pyrimidine (CAS No. 1956381-91-1) is a high-value heterocyclic compound widely utilized in pharmaceutical and agrochemical research. This brominated pyrimidine derivative features a unique molecular structure combining a pyrimidine ring with a 2-bromo-4-methylphenyl substituent, making it a versatile building block for drug discovery and material science applications. Recent studies highlight its growing importance in developing kinase inhibitors and small-molecule therapeutics targeting various diseases.

The compound's CAS No. 1956381-91-1 has gained significant attention in medicinal chemistry circles due to its role as a pharmaceutical intermediate. Researchers particularly value its bromine atom for facilitating cross-coupling reactions in palladium-catalyzed synthetic pathways. With molecular formula C₁₁H₉BrN₂ and molecular weight 249.11 g/mol, this organobromine compound demonstrates excellent stability under standard laboratory conditions, making it suitable for diverse chemical transformations.

Current market trends show increasing demand for 2-(2-Bromo-4-methylphenyl)pyrimidine in developing targeted cancer therapies. The compound's structural features align with modern fragment-based drug design approaches, where researchers frequently search for "pyrimidine-based scaffolds" or "brominated aromatic building blocks." Its lipophilic nature and hydrogen-bonding capacity make it particularly valuable for optimizing drug-like properties in lead compounds.

From a synthetic chemistry perspective, CAS 1956381-91-1 serves as a crucial intermediate for constructing more complex biologically active molecules. The bromo substituent enables various transition metal-catalyzed reactions, including Suzuki-Miyaura, Negishi, and Buchwald-Hartwig couplings. These transformations are fundamental in creating diverse compound libraries for high-throughput screening programs. Recent publications highlight its use in developing tyrosine kinase inhibitors and epigenetic modulators.

Quality control aspects of 2-(2-Bromo-4-methylphenyl)pyrimidine involve rigorous HPLC analysis and spectroscopic characterization (including 1H NMR, 13C NMR, and mass spectrometry). The compound typically appears as a white to off-white crystalline powder with purity levels exceeding 98% in commercial samples. Proper storage recommendations include protection from light in well-sealed containers at 2-8°C to maintain long-term stability.

Environmental and safety considerations for 1956381-91-1 follow standard laboratory protocols for halogenated compounds. While not classified as hazardous under current regulations, appropriate personal protective equipment (PPE) including gloves and safety goggles should be used when handling. The compound's environmental fate and biodegradation characteristics are subjects of ongoing research in green chemistry initiatives.

The commercial availability of 2-(2-Bromo-4-methylphenyl)pyrimidine has expanded significantly, with multiple chemical suppliers offering custom synthesis and bulk quantities. Current market analysis indicates growing interest from contract research organizations (CROs) and pharmaceutical developers seeking specialized building blocks for drug discovery pipelines. Pricing trends reflect the compound's increasing importance in precision medicine development.

Future research directions for CAS No. 1956381-91-1 may explore its potential in proteolysis targeting chimeras (PROTACs) and other targeted protein degradation technologies. The compound's modular structure makes it particularly suitable for developing bifunctional molecules in these emerging therapeutic modalities. Additionally, its applications in organic electronics and functional materials represent promising non-pharmaceutical uses currently under investigation.

For researchers considering 2-(2-Bromo-4-methylphenyl)pyrimidine in their work, several key questions frequently arise: "What are the optimal coupling reaction conditions for this bromopyrimidine?" or "How does the methyl substitution pattern influence biological activity?" These inquiries reflect the compound's versatility and the need for detailed structure-activity relationship (SAR) studies in various medicinal chemistry applications.

In conclusion, 2-(2-Bromo-4-methylphenyl)pyrimidine (CAS No. 1956381-91-1) represents a valuable tool in modern drug discovery and materials science. Its unique combination of aromatic bromine and pyrimidine core offers numerous synthetic possibilities, while its drug-like properties make it particularly relevant for pharmaceutical development. As research continues to uncover new applications, this compound will likely maintain its importance in chemical biology and medicinal chemistry innovation.